Cas no 20532-45-0 (N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide)

N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide is a nitro-substituted benzothiophene derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a benzothiophene core functionalized with a nitro group at the 5-position and a dimethylcarboxamide moiety at the 2-position, offering reactivity for further synthetic modifications. The nitro group enhances electrophilic properties, making it a valuable intermediate for nucleophilic substitution or reduction reactions. The dimethylamide substituent contributes to solubility and stability, facilitating handling in organic synthesis. This compound may serve as a precursor for biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined molecular architecture ensures reproducibility in research applications.
N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide structure
20532-45-0 structure
Product Name:N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide
CAS No:20532-45-0
MF:C11H10N2O3S
MW:250.273701190948
MDL:MFCD02082944
CID:1394274
PubChem ID:1489061
Update Time:2025-11-02

N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxamide, N,N-dimethyl-5-nitro-
    • N,N-dimethyl-5-nitro-Benzo[b]thiophene-2-carboxamide
    • SCHEMBL6233545
    • Oprea1_092382
    • MFCD02082944
    • N,N-Dimethyl-5-nitrobenzo[b]thiophene-2-carboxamide
    • N,N-dimethyl-5-nitro-1-benzothiophene-2-carboxamide
    • DA-43311
    • ALBB-024585
    • 20532-45-0
    • MLS000327051
    • A924362
    • 9P-518S
    • HMS2294O21
    • AKOS015993825
    • SMR000179551
    • CHEMBL1600288
    • N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide
    • MDL: MFCD02082944
    • Inchi: 1S/C11H10N2O3S/c1-12(2)11(14)10-6-7-5-8(13(15)16)3-4-9(7)17-10/h3-6H,1-2H3
    • InChI Key: ZUEMKGSVVSOTDZ-UHFFFAOYSA-N
    • SMILES: S1C(C(N(C)C)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 250.0413
  • Monoisotopic Mass: 250.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 94.4Ų

Experimental Properties

  • PSA: 63.45

N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide Pricemore >>

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abcr
AB343531-500 mg
N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide; 95%
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€165.80 2022-08-31
abcr
AB343531-1 g
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€197.30 2023-04-26
abcr
AB343531-500mg
N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide, 95%; .
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€173.00 2025-04-20
abcr
AB343531-1g
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